Cas no 1807291-77-5 (3-Cyano-2,4-dimethylphenylacetic acid)

• Product Name: 3-Cyano-2,4-dimethylphenylacetic acid
• CAS No: 1807291-77-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5006179
• Update Time: 2023-08-25

3-Cyano-2,4-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,4-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-4-9(5-11(13)14)8(2)10(7)6-12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： OCUZQKMGBJUSGN-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1